Cas no 1200447-00-2 (L-Lysine-13C6,15N2 Hydrochloride)

• Product Name: L-Lysine-13C6,15N2 Hydrochloride
• CAS No: 1200447-00-2
• MF: C₆H₁₅ClN₂O₂
• MW: 190.591247797012
• CID: 4787661
• PubChem ID: 71310242
• Update Time: 2026-02-27

L-Lysine-13C6,15N2 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-LYSINE 2HCL (U-13C6, 15N2)
• L-LYSINE-13C6,15N2 HYDROCHLORIDE
• (S)-2,6-Diaminohexanoic acid-13C6,15N2 hydrochloride
• 13C and 15N Labeled Lys
• 13C and 15N Labeled lysine hydrochloride
• L-Lysine-13C6,15N2 hydrochloride 99 atom % 13C, 99 atom % 15N, 95% (CP)
• "L-Lysine-13C6,15N2.HCl"
• L-Lysine-13C6,15N2 (hydrochloride)
• L-Lysine-13C6,15N2 hydrochloride, 99 atom % 13C, 99 atom % 15N, 95% (CP)
• HY-N0470S3
• (2S)-2,6-bis(15N)(azanyl)(1,2,3,4,5,6-13C6)hexanoic acid;hydrochloride
• 1200447-00-2
• CS-0379556
• L-Lysine-13C6,15N2 Hydrochloride

• Inchi： 1S/C6H14N2O2.ClH/c7-4-2-1-3-5(8)6(9)10;/h5H,1-4,7-8H2,(H,9,10);1H/t5-;/m1./s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1;
• InChI Key： BVHLGVCQOALMSV-SGEVHMOYSA-N
• SMILES： Cl.O[13C]([13C@@H]([13CH2][13CH2][13CH2][13CH2][15NH2])[15NH2])=O

Computed Properties

• Exact Mass: 190.0964042g/mol
• Monoisotopic Mass: 190.0964042g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3Ų

Additional information on L-Lysine-13C6,15N2 Hydrochloride

L-Lysine-13C6,15N2 Hydrochloride (CAS No. 1200447-00-2): A Stable Isotope-Labeled Compound for Metabolic and Pharmaceutical Research

L-Lysine-13C6,15N2 Hydrochloride, with the chemical identifier CAS No. 1200447-00-2, represents a critical tool in the field of stable isotope labeling for biochemical and pharmaceutical applications. This compound is a fully deuterated form of L-lysine, a non-essential amino acid, with six carbon atoms replaced by the stable isotope 13C and two nitrogen atoms replaced by 15N. The hydrochloride salt form enhances solubility and stability, making it suitable for a wide range of analytical and experimental protocols. Recent advancements in mass spectrometry and metabolomics have significantly increased the demand for such isotopically labeled compounds, as they enable precise tracing of metabolic pathways and drug interactions in complex biological systems.

L-Lysine-13C6,15N2 Hydrochloride is particularly valuable in metabolic flux analysis, where it serves as a tracer to quantify the flow of nutrients and metabolites within cells. A 2023 study published in Cell Metabolism demonstrated the utility of this compound in elucidating the role of amino acid metabolism in cancer cell proliferation. Researchers used L-Lysine-13C6,15N2 Hydrochloride to track the incorporation of labeled carbon and nitrogen into biomolecules, revealing novel insights into the metabolic reprogramming of tumor cells. This application underscores the importance of stable isotope labeling in understanding disease mechanisms and developing targeted therapies.

In the context of pharmaceutical research, L-Lysine-13C6,15N2 Hydrochloride has emerged as a key reagent for the synthesis of isotopically labeled drugs. The ability to incorporate specific isotopes into drug molecules allows for the study of pharmacokinetics and pharmacodynamics with high precision. A recent breakthrough in drug development involved the use of L-Lysine-13C6,15N2 Hydrochloride to label a new class of anti-inflammatory agents, enabling researchers to monitor drug distribution and metabolic degradation in vivo. This approach has been instrumental in optimizing dosing regimens and minimizing side effects, as highlighted in a 2024 review in Nature Reviews Drug Discovery.

The chemical structure of L-Lysine-13C6,15N2 Hydrochloride is based on the natural amino acid L-lysine, which contains a hydrophobic side chain and a basic amino group. The replacement of carbon and nitrogen atoms with their stable isotopes does not alter the chemical reactivity or biological function of the molecule, ensuring its utility in both in vitro and in vivo studies. The hydrochloride salt form further enhances the compound's solubility in aqueous solutions, which is critical for applications in liquid chromatography and mass spectrometry. This property makes L-Lysine-13C6,15N2 Hydrochloride a preferred choice for researchers requiring high-purity reagents for analytical experiments.

Recent advances in metabolomics have expanded the applications of L-Lysine-13C6,15N2 Hydrochloride in systems biology. A 2023 study published in Science Translational Medicine utilized this compound to investigate the metabolic signatures of neurodegenerative diseases. By tracking the incorporation of labeled isotopes into brain tissue metabolites, researchers identified specific metabolic alterations associated with Alzheimer's disease. This work highlights the potential of stable isotope labeling in diagnosing and monitoring neurodegenerative conditions, paving the way for personalized therapeutic strategies.

The synthesis of L-Lysine-13C6,15N2 Hydrochloride involves advanced techniques in isotopic labeling, including chemical exchange and enzymatic incorporation. These methods ensure the high specificity and purity required for scientific research. The compound is typically produced through a multi-step process that includes the isolation of natural L-lysine, followed by isotopic substitution using specialized equipment. The resulting L-Lysine-13C6,15N2 Hydrochloride is then purified to meet the stringent quality standards demanded by modern analytical techniques. This production process is critical for maintaining the integrity of the compound in experimental settings.

In the realm of clinical research, L-Lysine-13C6,15N2 Hydrochloride has been used to study the metabolism of amino acids in human subjects. A 2022 clinical trial published in The Lancet employed this compound to assess the impact of dietary interventions on amino acid metabolism in patients with metabolic disorders. The results provided valuable insights into the role of amino acid metabolism in metabolic health, demonstrating the translational potential of isotopically labeled compounds in medical research. This application underscores the importance of stable isotope labeling in bridging the gap between basic science and clinical practice.

The analytical applications of L-Lysine-13C6,15N2 Hydrochloride are vast, ranging from mass spectrometry to liquid chromatography. Its use in isotopic labeling allows for the differentiation of endogenous metabolites from exogenously administered compounds, which is essential in pharmacokinetic studies. The compound's stability under various experimental conditions ensures reliable results, making it a cornerstone of modern biochemical research. As analytical techniques continue to evolve, the demand for high-quality isotopically labeled reagents like L-Lysine-13C6,15N2 Hydrochloride is expected to grow, further solidifying its role in scientific discovery.

In conclusion, L-Lysine-13C6,15N2 Hydrochloride (CAS No. 120447-00-2) is a versatile and essential tool in the fields of metabolic research, pharmaceutical development, and clinical studies. Its unique properties as a stable isotope-labeled compound enable precise tracking of metabolic processes and drug interactions, contributing to advancements in both basic science and applied medicine. As research methodologies continue to refine, the importance of compounds like L-Lysine-13C6,15N2 Hydrochloride will only increase, driving innovation in the life sciences and pharmaceutical industries.